(R)-2-(1-Aminoethyl)-3-chlorophenol

• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol
• IUPAC Name: 2-[(1R)-1-aminoethyl]-3-chlorophenol
• InChI: InChI=1S/C8H10ClNO/c1-5(10)8-6(9)3-2-4-7(8)11/h2-5,11H,10H2,1H3/t5-/m1/s1
• InChI Key: VDVGTTGFYZTAJT-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC=C1Cl)O)N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)O)N

Description

(R)-2-(1-Aminoethyl)-3-chlorophenol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry: : In organic chemistry, it serves as an intermediate for the synthesis of more complex molecules. Its functional groups make it suitable for a wide range of reactions.

Biology: : It can be used in the study of enzyme interactions due to its ability to act as a substrate or inhibitor in biochemical assays.

Medicine: : Research into 2-[(1R)-1-aminoethyl]-3-chlorophenol has explored its potential as a pharmaceutical intermediate, particularly in the synthesis of drugs targeting specific enzymes or receptors.

Industry: : It is used in the manufacture of dyes, agrochemicals, and other specialty chemicals, owing to its reactive functional groups.

Mechanism of Action

The compound exerts its effects primarily through interactions with various molecular targets. For instance, the amino group may form hydrogen bonds with enzymes or receptors, altering their activity. The phenol and chloro groups might participate in additional binding or catalytic processes, influencing the overall biochemical pathways involved.

Comparison with Similar Compounds

Compared to similar compounds such as 2-amino-4-chlorophenol or 3-amino-4-chlorophenol, 2-[(1R)-1-aminoethyl]-3-chlorophenol is unique due to its specific arrangement of functional groups. This particular configuration can result in different reactivity and binding properties, making it distinct in terms of its chemical behavior and applications.

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